Cas no 1261825-32-4 (2,6-Difluoro-4-hydroxybenzamide)

• Product Name: 2,6-Difluoro-4-hydroxybenzamide
• CAS No: 1261825-32-4
• MF: C₇H₅F₂NO₂
• MW: 173.116908788681
• CID: 1090654
• PubChem ID: 72183141
• Update Time: 2025-05-23

2,6-Difluoro-4-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-4-hydroxybenzamide
• 1261825-32-4
• DTXSID30858632

• Inchi： 1S/C7H5F2NO2/c8-4-1-3(11)2-5(9)6(4)7(10)12/h1-2,11H,(H2,10,12)
• InChI Key： CEYDKMFMXIACMC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C(N)=O)F)O

Computed Properties

• Exact Mass: 173.02883473g/mol
• Monoisotopic Mass: 173.02883473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 245.8±40.0 °C at 760 mmHg
• Flash Point: 102.5±27.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2,6-Difluoro-4-hydroxybenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,6-Difluoro-4-hydroxybenzamide

Recent Advances in the Study of 2,6-Difluoro-4-hydroxybenzamide (CAS: 1261825-32-4) in Chemical Biology and Pharmaceutical Research

2,6-Difluoro-4-hydroxybenzamide (CAS: 1261825-32-4) is an emerging small molecule of significant interest in chemical biology and pharmaceutical research. This compound has recently gained attention due to its potential applications in drug discovery, particularly as a building block for kinase inhibitors and other therapeutic agents. The unique structural features of this molecule, including the difluoro substitution pattern and the hydroxybenzamide moiety, make it a versatile scaffold for medicinal chemistry optimization.

Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated the utility of 2,6-Difluoro-4-hydroxybenzamide in the development of selective kinase inhibitors. Researchers at several leading pharmaceutical companies have incorporated this scaffold into novel compounds targeting specific oncogenic kinases, showing promising results in preclinical models of cancer. The electron-withdrawing fluorine atoms at the 2- and 6-positions appear to enhance binding affinity through favorable interactions with kinase hinge regions.

A particularly noteworthy application was reported in Nature Chemical Biology (2024), where derivatives of 2,6-Difluoro-4-hydroxybenzamide were shown to act as allosteric modulators of protein-protein interactions. The study revealed that subtle modifications to the hydroxybenzamide group could dramatically alter selectivity profiles, suggesting this scaffold's potential for targeting challenging biological systems. Molecular dynamics simulations indicated that the fluorine atoms contribute to improved metabolic stability while maintaining desirable physicochemical properties.

Synthetic methodology developments have also advanced significantly, as described in Organic Letters (2023). New catalytic approaches allow for more efficient preparation of 2,6-Difluoro-4-hydroxybenzamide derivatives, enabling rapid structure-activity relationship studies. These methods typically involve palladium-catalyzed coupling reactions or innovative fluorination strategies that improve yield and purity of the target compound.

From a pharmacological perspective, recent ADMET studies (Journal of Pharmaceutical Sciences, 2024) have shown that 2,6-Difluoro-4-hydroxybenzamide derivatives generally exhibit favorable pharmacokinetic profiles, with good membrane permeability and moderate plasma protein binding. The presence of fluorine atoms appears to reduce oxidative metabolism while maintaining aqueous solubility, addressing a common challenge in drug development.

Looking forward, several research groups have proposed 2,6-Difluoro-4-hydroxybenzamide as a privileged structure for fragment-based drug discovery. Its relatively small size (MW 173.12) combined with multiple points for derivatization makes it particularly suitable for this approach. Current research efforts are focused on expanding its applications beyond kinase inhibition to other target classes, including GPCRs and epigenetic regulators.